Cas no 190074-72-7 (4-Hydroxy-2-methylbutan-2-yl 1H-imidazole-1-carboxylate)

• Product Name: 4-Hydroxy-2-methylbutan-2-yl 1H-imidazole-1-carboxylate
• CAS No: 190074-72-7
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 2787068
• PubChem ID: 71347777
• Update Time: 2025-04-21

4-Hydroxy-2-methylbutan-2-yl 1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 190074-72-7
• 4-Hydroxy-2-methylbutan-2-yl 1H-imidazole-1-carboxylate
• SCHEMBL13479037
• DB-102290
• DTXSID30773699

• Inchi： 1S/C9H14N2O3/c1-9(2,3-6-12)14-8(13)11-5-4-10-7-11/h4-5,7,12H,3,6H2,1-2H3
• InChI Key： XIOKIKAGJQLMMK-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC=C1)=O)C(C)(C)CCO

Computed Properties

• Exact Mass: 198.10044231Da
• Monoisotopic Mass: 198.10044231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.4Ų